Cas no 2171562-74-4 (2-amino-3-(6-methylpyridazin-3-yl)propanamide)

• Product Name: 2-amino-3-(6-methylpyridazin-3-yl)propanamide
• CAS No: 2171562-74-4
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5874982
• PubChem ID: 165748289
• Update Time: 2025-06-30

2-amino-3-(6-methylpyridazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-methylpyridazin-3-yl)propanamide
• 2171562-74-4
• EN300-1300233

• Inchi： 1S/C8H12N4O/c1-5-2-3-6(12-11-5)4-7(9)8(10)13/h2-3,7H,4,9H2,1H3,(H2,10,13)
• InChI Key： AEKXPSZDWHHOFO-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CC=C(C)N=N1)N)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 94.9Ų

Additional information on 2-amino-3-(6-methylpyridazin-3-yl)propanamide

2-Amino-3-(6-Methylpyridazin-3-Yl)Propanamide: A Comprehensive Overview

2-Amino-3-(6-methylpyridazin-3-yl)propanamide (CAS No. 2171562-74-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This compound, characterized by its unique structure featuring a pyridazine ring and an amide group, exhibits a wide range of applications and potential uses. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 2-amino-3-(6-methylpyridazin-3-yl)propanamide is defined by the presence of a pyridazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The substituents on this ring include a methyl group at position 6 and an amino group attached to the propanamide chain at position 3. This configuration imparts the compound with unique electronic properties, making it suitable for various chemical transformations and applications.

One of the most notable applications of 2-amino-3-(6-methylpyridazin-3-yl)propanamide is in the field of drug discovery. Recent studies have highlighted its potential as a lead compound for developing novel therapeutic agents targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, paving the way for its use in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its medicinal applications, 2-amino-3-(6-methylpyridazin-3-yl)propanamide has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of advanced materials, including metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications.

Recent advancements in computational chemistry have further deepened our understanding of the electronic properties of 2-amino-3-(6-methylpyridazin-3-yl)propanamide. Quantum mechanical calculations have revealed its electronic structure, which is characterized by delocalized π-electrons across the pyridazine ring and the amide group. This delocalization contributes to its high reactivity and selectivity in various chemical reactions.

The synthesis of 2-amino-3-(6-methylpyridazin-3-yl)propanamide typically involves multi-step processes that combine principles from organic synthesis and catalysis. Recent breakthroughs in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, opening new avenues for its use in chiral recognition and asymmetric drug design.

In conclusion, 2-amino-3-(6-methylpyridazin-3-yL)propanamide (CAS No. 2171562–74–4) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its importance as a key compound in contemporary chemistry. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an even greater role in shaping the future of science and technology.